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Compound of Interest

Compound Name: Dihydrogen sulfide-d1

Cat. No.: B15485438

For Researchers, Scientists, and Drug Development Professionals

Dihydrogen sulfide-d1 (DHS or D2S), the deuterated isotopologue of dihydrogen sulfide
(H2S), is a valuable tool in various research applications, including mechanistic studies in drug
development and metabolic pathway analysis. Although its deuteration offers unique
spectroscopic and kinetic tracing capabilities, it is crucial to recognize that its chemical
reactivity and toxicity are expected to be nearly identical to those of its non-deuterated
counterpart, H2S. This guide provides a comprehensive overview of the essential safety
precautions, handling protocols, and emergency procedures for Dihydrogen sulfide-d1,
drawing upon the extensive safety data available for hydrogen sulfide.

Understanding the Hazard: Properties and Toxicity

Dihydrogen sulfide-d1 is a colorless, flammable gas with a characteristic rotten egg odor at
low concentrations.[1][2][3] However, at concentrations above 100 ppm, it rapidly causes
olfactory fatigue, rendering odor an unreliable indicator of its presence.[4] It is heavier than air
and may accumulate in low-lying areas.[2]

The primary route of exposure is inhalation, which can lead to rapid unconsciousness and
death at high concentrations.[4][5] H2S is a systemic poison that affects multiple bodily
systems, with the nervous system being the most sensitive.[3] It inhibits cellular respiration by
binding to iron in mitochondrial cytochrome enzymes, a mechanism comparable to that of
cyanide poisoning.[3]
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Table 1: Physical and Chemical Properties of Dihydrogen Sulfide-d1

Property

Value

Molecular Formula

DHS

Molecular Weight

35.09 g/mol [6]

CAS Registry Number

13762-18-0[7]

Boiling Point

-59.6 °C (for H2S)[3]

Melting Point

-85.5 °C (for H2S)[3]

Flammability Limits in Air

4.3 - 46% (for H2S)[3]

Table 2: Toxicity Data for Hydrogen Sulfide (Applicable to Dihydrogen Sulfide-d1)

Concentration (ppm)

Effects

0.01-15 Odor threshold (rotten eggs)[4]
2-5 Nausea, headaches, sleep disturbance
20 Eye and respiratory tract irritation[4]
Mild eye and respiratory irritation, dizziness,
50 - 100 ,
coughing
100 Onset of olfactory fatigue, coughing, eye
irritation[4]
100 Considered immediately dangerous to life and
+
health (IDLH)[8]
200 - 300 Marked eye and respiratory tract inflammation
Rapid unconsciousness, cessation of breathing,
500 - 700
death[4]
Immediate unconsciousness and respiratory
1000+

paralysis, leading to death[9]
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Engineering Controls and Personal Protective
Equipment (PPE)

Due to the high toxicity of Dihydrogen sulfide-d1, stringent engineering controls and

appropriate PPE are mandatory.

Engineering Controls:

Ventilation: All work with Dihydrogen sulfide-d1 must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood with a continuous monitoring system.
[2][8] Exhaust systems should be non-sparking, grounded, and corrosion-resistant.[8]

Gas Detection: A continuous, fixed-point gas detection system with audible and visual alarms
is essential in any laboratory where Dihydrogen sulfide-d1 is used or stored. Portable
monitors should also be used for personal safety, especially when entering areas where the
gas may be present.

Containment: Use of a glovebox or other closed system is recommended for experiments
involving higher concentrations or quantities of the gas.

Personal Protective Equipment (PPE): A thorough risk assessment should guide the selection

of PPE.[8] The following are minimum requirements:

Respiratory Protection: For exposures below 100 ppm, an air-purifying respirator with
cartridges specifically designed for hydrogen sulfide is required.[8] For concentrations at or
above 100 ppm (IDLH), a full-face, pressure-demand self-contained breathing apparatus
(SCBA) or a combination full-face, pressure-demand supplied-air respirator with an auxiliary
self-contained air supply is mandatory.[8]

Eye and Face Protection: Chemical safety goggles and a face shield are necessary to
protect against splashes of liquefied gas and eye irritation from the gas itself.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber, Viton®), a lab coat, and
closed-toe shoes.[1] In situations with a high risk of exposure, a chemical-protective, full-
body encapsulating suit may be required.[1]
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Experimental Protocols and Safe Handling
Procedures

Adherence to established protocols is critical for the safe handling of Dihydrogen sulfide-d1.
General Handling Procedures:

» Training: All personnel must receive comprehensive training on the hazards of Dihydrogen
sulfide-d1, proper handling procedures, emergency response, and the use of safety
equipment.[2][8]

o Working Alone: Never work with Dihydrogen sulfide-d1 alone. A buddy system ensures that
help is available in case of an emergency.

e Cylinder Handling: Secure gas cylinders upright with chains or straps. Use a suitable hand
truck for moving cylinders and protect them from physical damage.[10] Use a backflow
preventer in the piping.[10]

o Leak Detection: Check for leaks using a compatible leak detection solution or a portable gas
monitor.

o Storage: Store Dihydrogen sulfide-d1 cylinders in a cool, dry, well-ventilated, and secured
area, away from incompatible materials and sources of ignition.[10]

Experimental Workflow for Handling Dihydrogen Sulfide-d1.:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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